Cas no 285138-87-6 (Benzenemethanol-13C, a-(methyl-13C)- (9CI))

Benzenemethanol-13C, a-(methyl-13C)- (9CI) Properties

Names and Identifiers

• Benzenemethanol-13C, a-(methyl-13C)- (9CI)
• 1-phenylethanol
• SEC-PHENETHYL-ALPHA BETA-13C2 ALCOHOL
• 1-phenyl(13C2)ethanol
• 1-phenyl(1,2-13C2)ethanol
• 1-Phenylethanol-1,2-13C2
• J-017113
• 1-phenyl(1, 2-13C2)ethanol
• AKOS015912977
• Benzenemethanol-13C, alpha-(methyl-13C)- (9CI)
• DTXSID30584005
• 1-Phenyl(~13~C_2_)ethan-1-ol
• 285138-87-6
• 1-Phenylethanol-1,2-13C2, 99 atom % 13C
• +Expand

• MDL： MFCD00084044
• InChIKey： WAPNOHKVXSQRPX-SPBYTNOZSA-N
• Inchi： InChI=1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/i1+1,7+1
• SMILES： [13CH3][13CH](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 124.079874609g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.079874609g/mol
• Heavy Atom Count: 9
• Complexity: 74.6
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.73990
• PSA: 20.23000
• Refractive Index: n20/D 1.532(lit.)
• Boiling Point: 204 °C/745 mmHg(lit.)
• Melting Point: 19-20 °C (lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 1.030 g/mL at 25 °C